N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide
• InChI: InChI=1S/C11H9N3O2S/c1-7(15)8-2-4-9(5-3-8)13-11(16)10-6-12-17-14-10/h2-6H,1H3,(H,13,16)
• InChI Key: QYWTXGNHLXJEOI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=NSN=C2
• Molecular Formula: C11H9N3O2S
• DSSTOX Substance ID: DTXSID601329813
• Molecular Weight: 247.28 g/mol
• Solubility: 29.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 700860-69-1

Description

N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide, also known as ATDC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide involves the inhibition of the PI3K/Akt/mTOR signaling pathway, which is known to be involved in cancer cell growth and survival. N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to inhibit the activity of Akt, a protein kinase that is activated by PI3K and plays a key role in cell survival and proliferation. This inhibition leads to the activation of caspases, which are enzymes that promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors. Additionally, N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to increase the sensitivity of cancer cells to chemotherapy drugs, suggesting that it may be used in combination with other cancer treatments to improve their efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide is its selectivity for cancer cells, which makes it a promising candidate for cancer treatment. Additionally, N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have low toxicity in animal studies, suggesting that it may be relatively safe for human use. However, one limitation of N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide is its poor solubility in water, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide. One area of interest is the development of more efficient and scalable synthesis methods to produce N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide in larger quantities. Additionally, further studies are needed to determine the optimal dosage and administration of N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide for cancer treatment. Finally, research is needed to investigate the potential applications of N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide in other fields, such as neurodegenerative diseases and inflammation.

Synthesis Methods

N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide can be synthesized through a multistep process involving the reaction of 4-acetylphenyl hydrazine with thiosemicarbazide in the presence of acetic acid, followed by the reaction of the resulting product with acetic anhydride and phosphorous oxychloride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been extensively studied for its potential application in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cells, including breast, lung, and prostate cancer cells. Additionally, N-(4-acetylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to induce apoptosis, or programmed cell death, in cancer cells.